Cas no 1225439-53-1 (3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride)

• Product Name: 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride
• CAS No: 1225439-53-1
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 6262268
• PubChem ID: 66988221
• Update Time: 2025-06-11

3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride
• Z3681634742
• 3-(1-methylimidazol-4-yl)propanoic acid;hydrochloride
• SCHEMBL1310275
• 1225439-53-1
• AT38941
• EN300-23315826

• Inchi： 1S/C7H10N2O2.ClH/c1-9-4-6(8-5-9)2-3-7(10)11;/h4-5H,2-3H2,1H3,(H,10,11);1H
• InChI Key： GPYZIWWGCWEIMI-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 190.0509053g/mol
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride

Introduction to 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride (CAS No: 1225439-53-1)

3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1225439-53-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivative class, a category well-known for its broad spectrum of biological activities. The structural incorporation of a methyl-substituted imidazole ring with a propanoic acid moiety and its subsequent hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and development in drug discovery.

The methyl-substituted imidazole ring in 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride is a key pharmacophore that interacts with various biological targets. Imidazole derivatives have been extensively studied due to their ability to modulate enzyme activity, receptor binding, and cellular signaling pathways. The presence of the propanoic acid group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties. The hydrochloride salt form not only improves the compound's solubility in aqueous solutions but also enhances its stability during storage and transportation, making it suitable for both preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and interaction profiles of 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride with potential biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has shown promise in preclinical models as a modulator of immune responses, making it a candidate for therapeutic applications in conditions characterized by excessive inflammation.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride make it an attractive starting point for designing next-generation therapeutics. By leveraging synthetic chemistry strategies, researchers can modify the methyl-substituted imidazole ring and the propanoic acid moiety to create derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for optimizing drug candidates for clinical translation.

The compound's potential applications extend beyond inflammation modulation. Emerging research suggests that 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride may exhibit anticancer properties by interfering with key signaling pathways involved in tumor growth and progression. Studies using cell culture models have demonstrated its ability to induce apoptosis in certain cancer cell lines while sparing healthy cells. This selective toxicity makes it a promising candidate for further investigation as a chemotherapeutic agent or adjuvant therapy in combination with existing treatments.

Furthermore, the hydrochloride salt form of this compound contributes to its overall stability and bioavailability, which are critical factors in drug development. The salt form ensures that the compound remains soluble in biological fluids, facilitating its absorption and distribution throughout the body. This property is particularly important for oral administration routes, where solubility directly impacts the drug's bioavailability and therapeutic effect.

The synthesis of 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex imidazole ring system. The final step involves quaternization with hydrochloric acid to form the stable salt derivative, which is then purified through recrystallization or column chromatography.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(1-methyl-1H-imidazol-4-yl)propanoic acid hydrochloride will play an increasingly important role in addressing unmet medical needs. The combination of computational modeling, synthetic chemistry, and preclinical testing provides a robust framework for evaluating their potential as lead compounds or building blocks for novel drug candidates. The continued exploration of this class of imidazole derivatives will undoubtedly contribute to advancements in human health and disease management.